N-methyl-N-[2-(2-methylphenoxy)ethyl]-2-(4-oxoquinazolin-3-yl)acetamide

• IUPAC Name: N-methyl-N-[2-(2-methylphenoxy)ethyl]-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C20H21N3O3/c1-15-7-3-6-10-18(15)26-12-11-22(2)19(24)13-23-14-21-17-9-5-4-8-16(17)20(23)25/h3-10,14H,11-13H2,1-2H3
• InChI Key: JDPRPWJRIHGYDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCN(C)C(=O)CN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

N-methyl-N-[2-(2-methylphenoxy)ethyl]-2-(4-oxoquinazolin-3-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that can be synthesized using various methods.

Mechanism of Action

The mechanism of action of N-methyl-N-[2-(2-methylphenoxy)ethyl]-2-(4-oxoquinazolin-3-yl)acetamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also act as a neuroprotective agent by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
N-methyl-N-[2-(2-methylphenoxy)ethyl]-2-(4-oxoquinazolin-3-yl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells. It may also have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, it has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-methyl-N-[2-(2-methylphenoxy)ethyl]-2-(4-oxoquinazolin-3-yl)acetamide in lab experiments is its potential use as a therapeutic agent for various diseases. It has also been shown to have low toxicity, making it a suitable candidate for further research. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on N-methyl-N-[2-(2-methylphenoxy)ethyl]-2-(4-oxoquinazolin-3-yl)acetamide. One direction is to further investigate its potential use as a therapeutic agent for cancer and neurological disorders. Another direction is to study its mechanism of action in more detail to optimize its use in lab experiments. Additionally, further research is needed to understand its potential side effects and toxicity in vivo.

Synthesis Methods

N-methyl-N-[2-(2-methylphenoxy)ethyl]-2-(4-oxoquinazolin-3-yl)acetamide can be synthesized using various methods. One of the commonly used methods is the reaction of 2-(2-methylphenoxy)ethanamine with 4-oxoquinazoline-3-acetic acid in the presence of N-methylmorpholine and N,N'-dicyclohexylcarbodiimide. The reaction yields N-methyl-N-[2-(2-methylphenoxy)ethyl]-2-(4-oxoquinazolin-3-yl)acetamide as a white solid.

Scientific Research Applications

N-methyl-N-[2-(2-methylphenoxy)ethyl]-2-(4-oxoquinazolin-3-yl)acetamide has potential applications in various fields of scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, it has been studied for its potential use as an anti-inflammatory agent.